Cas no 1251691-05-0 (N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1251691-05-0
• MF: C₂₃H₂₅N₃O₃S
• MW: 423.527904272079
• CID: 5434277
• PubChem ID: 49673453
• Update Time: 2025-07-21

N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(2,4-Dimethoxyphenyl)amino]-6-methyl-2-quinolinyl]-4-thiomorpholinylmethanone
• N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine
• F3222-4938
• [4-(2,4-dimethoxyanilino)-6-methylquinolin-2-yl]-thiomorpholin-4-ylmethanone
• 1251691-05-0
• VU0515298-1
• (4-((2,4-dimethoxyphenyl)amino)-6-methylquinolin-2-yl)(thiomorpholino)methanone
• AKOS021910750

• Inchi： 1S/C23H25N3O3S/c1-15-4-6-18-17(12-15)20(25-19-7-5-16(28-2)13-22(19)29-3)14-21(24-18)23(27)26-8-10-30-11-9-26/h4-7,12-14H,8-11H2,1-3H3,(H,24,25)
• InChI Key： FAHCSQPVMKVHDX-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=C(C3C=C(C)C=CC=3N=2)NC2C=CC(=CC=2OC)OC)=O)CC1

Computed Properties

• Exact Mass: 423.16166284g/mol
• Monoisotopic Mass: 423.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.2±55.0 °C(Predicted)
• pka: 5.28±0.50(Predicted)

Additional information on N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine

Introduction to N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine and Its Significance in Modern Chemical Biology

N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine, with the CAS number 1251691-05-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including dimethoxyphenyl, methyl, and thiomorpholine moieties, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The N-(2,4-dimethoxyphenyl) moiety is particularly noteworthy as it introduces electron-donating groups that can influence the electronic properties of the molecule. This feature is often exploited in medicinal chemistry to modulate binding affinities and selectivity towards biological targets. In contrast, the 6-methyl group provides steric hindrance and can affect the conformational flexibility of the quinoline core, which is crucial for optimizing interactions with biological receptors. The incorporation of a thiomorpholine-4-carbonyl group adds another layer of complexity, as thiomorpholine derivatives are known for their ability to enhance solubility and bioavailability in drug candidates.

In recent years, there has been a growing interest in quinoline derivatives as they exhibit a wide range of biological activities. Quinolines have been historically significant in the treatment of various diseases, including malaria and tuberculosis. The structural diversity within this class of compounds allows for the exploration of novel pharmacophores that can interact with biological targets in unique ways. Specifically, N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine has been investigated for its potential role in modulating enzymatic activities and signaling pathways relevant to inflammatory diseases and cancer.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thiomorpholine-4-carbonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired structure with minimal side products. These synthetic methodologies not only highlight the sophistication of modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

Beyond its synthetic significance, N-(2,4-dimethoxyphenyl)-6-methyl-2-(thiomorpholine-4-carbonyl)quinolin-4-amine has been explored in several preclinical studies for its pharmacological potential. Initial findings suggest that this compound exhibits inhibitory activity against certain kinases and enzymes involved in cancer progression. The quinoline core is known to interact with ATP-binding sites in these enzymes, thereby disrupting their function. Additionally, the presence of the dimethoxyphenyl group may enhance binding affinity by forming hydrogen bonds or hydrophobic interactions with key residues in the target protein.

The use of computational modeling has been instrumental in understanding the molecular interactions between N-(2,4-dimethoxyphenyl)-6-methyl strong>-2-(< strong >thiomorpholine - 4 - carbonyl strong >)quinolin - 4 - amine and its biological targets. Molecular docking studies have revealed that this compound can effectively bind to pocket regions on enzymes such as Janus kinases (JAKs) and tyrosine kinases. These kinases are aberrantly activated in various types of cancer and inflammatory diseases, making them attractive therapeutic targets. The ability of this molecule to modulate kinase activity could lead to the development of novel treatments with improved efficacy and reduced side effects compared to existing therapies.

In addition to its potential as an anti-cancer agent, N-(< strong >2 , 4 - dimethoxyphenyl strong >)-< strong >6 - methyl strong > - 2 - (< strong >thiomorpholine - 4 - carbonyl strong >)quinolin - 4 - amine has shown promise in treating inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. By inhibiting key pro-inflammatory pathways mediated by enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), this compound may help mitigate inflammatory responses without causing significant toxicity. Preliminary studies have demonstrated that it can reduce inflammation-induced tissue damage in animal models without affecting normal physiological processes.

The development of new drug candidates often involves extensive optimization to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The incorporation of the < strong > thiomorpholine strong > moiety into N-(< strong >2 , 4 - dimethoxyphenyl strong >)-< strong >6 - methyl strong > - 2 - (< strong > thiomorpholine strong >)quinolin - 4 - amine has been particularly beneficial in enhancing solubility while maintaining biological activity. Thiomorpholine derivatives are known for their ability to improve water solubility without compromising binding affinity or pharmacological effects. This characteristic makes them ideal for oral administration and systemic delivery.

The future direction of research on N-(< strong >2 , 4 - dimethoxyphenyl strong >)-< strong >6 - methyl strong > - 2 - (< strong > thiomorpholine strong >)quinolin - 4 - amine will likely focus on further elucidating its mechanism of action through both computational and experimental approaches. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential and guide future drug design efforts. Additionally , exploring analogs derived from this scaffold could lead to new compounds with enhanced potency , selectivity , or pharmacokinetic profiles . The integration of high-throughput screening technologies will also accelerate the identification of novel derivatives with promising biological activities . As our understanding grows , so too will our ability to harness this molecule for treating human disease . With continued investigation , N-(< strong >2 , 4 dimethoxy phenyl ) stronger > stronger > stronger > stronger > p >